Cas no 2680750-86-9 (prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate)

• Product Name: prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate
• CAS No: 2680750-86-9
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 5648216
• PubChem ID: 165909455
• Update Time: 2025-06-11

prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680750-86-9
• EN300-28279876
• prop-2-en-1-yl N-[1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropyl]carbamate
• prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate

• Inchi： 1S/C11H17N3O4/c1-5-6-17-9(15)12-7(11(2,3)4)8-13-10(16)18-14-8/h5,7H,1,6H2,2-4H3,(H,12,15)(H,13,14,16)
• InChI Key： KOESNGHGAPKTBN-UHFFFAOYSA-N
• SMILES： O1C(NC(C(C(C)(C)C)NC(=O)OCC=C)=N1)=O

Computed Properties

• Exact Mass: 255.12190603g/mol
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89Ų

Additional information on prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate

Comprehensive Overview of Prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate (CAS No. 2680750-86-9)

The compound prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate (CAS No. 2680750-86-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This carbamate derivative incorporates a 1,2,4-oxadiazole ring, a heterocyclic moiety known for its diverse biological activities and chemical stability. Researchers and industry professionals are increasingly interested in this compound for its possible roles in pharmaceuticals, agrochemicals, and material science.

One of the key structural highlights of prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate is the presence of the 5-hydroxy-1,2,4-oxadiazole group, which is often associated with enhanced reactivity and binding affinity in medicinal chemistry. The 2,2-dimethylpropyl (neopentyl) side chain further contributes to the compound's steric hindrance, potentially influencing its pharmacokinetic properties. These characteristics make it a subject of interest for drug discovery programs targeting enzymes or receptors where such structural motifs are advantageous.

In the context of current research trends, the demand for novel heterocyclic compounds with improved efficacy and safety profiles has never been higher. The 1,2,4-oxadiazole scaffold, in particular, has been explored extensively in the development of antimicrobial, anti-inflammatory, and anticancer agents. The hydroxyl group at the 5-position of the oxadiazole ring in CAS No. 2680750-86-9 offers additional opportunities for chemical modifications, enabling the synthesis of derivatives with tailored properties.

From a synthetic chemistry perspective, the preparation of prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate involves multi-step reactions, often starting from readily available precursors. The incorporation of the prop-2-en-1-yl (allyl) group introduces an alkene functionality, which can be leveraged for further transformations such as cross-coupling reactions or polymerizations. This versatility aligns well with the growing interest in click chemistry and bioorthogonal reactions, which are widely used in bioconjugation and materials science.

Environmental and regulatory considerations are also critical when discussing CAS No. 2680750-86-9. As the chemical industry moves toward greener practices, the development of sustainable synthesis routes for such compounds is gaining traction. Researchers are exploring catalytic methods and solvent-free conditions to minimize waste and energy consumption. These efforts resonate with the broader push for green chemistry and sustainable manufacturing, topics that are highly relevant to today's environmentally conscious stakeholders.

In the pharmaceutical sector, the carbamate functional group in prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate is of particular interest due to its prevalence in prodrug designs. Carbamates are often used to improve the bioavailability of active pharmaceutical ingredients (APIs) by enhancing their solubility or masking polar functionalities. This has led to increased scrutiny of the compound's potential as a prodrug candidate or as a building block for drug delivery systems.

The agrochemical industry has also shown interest in 1,2,4-oxadiazole-containing compounds like CAS No. 2680750-86-9. These molecules have demonstrated utility as pesticide intermediates or herbicide adjuvants, owing to their ability to interact with biological targets in pests or weeds. The hydroxy-oxadiazole moiety, in particular, may contribute to the compound's mode of action, making it a valuable template for designing next-generation crop protection agents.

Analytical characterization of prop-2-en-1-yl N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylcarbamate typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, which are crucial for its intended applications. The growing availability of automated synthesis platforms and AI-driven drug discovery tools has further accelerated research into such specialized molecules.

Looking ahead, the exploration of CAS No. 2680750-86-9 and its derivatives is expected to expand, particularly in interdisciplinary fields such as chemical biology and materials science. Its unique combination of functional groups offers a rich playground for innovation, whether in designing new therapeutic agents or functional materials. As the scientific community continues to uncover the full potential of this compound, it is likely to remain a focal point of research and development efforts worldwide.